N-(3-fluorophenyl)-4-hydroxy-1-methyl-2-oxo-1,2-dihydro-3-quinolinecarboxamide

• IUPAC Name: N-(3-fluorophenyl)-4-hydroxy-1-methyl-2-oxoquinoline-3-carboxamide
• InChI: InChI=1S/C17H13FN2O3/c1-20-13-8-3-2-7-12(13)15(21)14(17(20)23)16(22)19-11-6-4-5-10(18)9-11/h2-9,21H,1H3,(H,19,22)
• InChI Key: QGAFEBLJDNMUNO-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C(=C(C1=O)C(=O)NC3=CC(=CC=C3)F)O
• Molecular Formula: C17H13FN2O3
• Molecular Weight: 312.29 g/mol

Description

N-(3-fluorophenyl)-4-hydroxy-1-methyl-2-oxo-1,2-dihydro-3-quinolinecarboxamide is a synthetic compound that belongs to the class of quinolinecarboxamides. It has been extensively studied for its potential applications in scientific research due to its unique chemical properties and mechanism of action.

Mechanism of Action

The mechanism of action of N-(3-fluorophenyl)-4-hydroxy-1-methyl-2-oxo-1,2-dihydro-3-quinolinecarboxamide involves the binding of the compound to the active site of target enzymes. This binding leads to the inhibition of enzyme activity, which can have a variety of downstream effects on cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(3-fluorophenyl)-4-hydroxy-1-methyl-2-oxo-1,2-dihydro-3-quinolinecarboxamide depend on the specific enzymes that are targeted. For example, inhibition of topoisomerase can lead to DNA damage and cell death, while inhibition of tyrosine kinase can lead to the inhibition of cell proliferation and angiogenesis.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-fluorophenyl)-4-hydroxy-1-methyl-2-oxo-1,2-dihydro-3-quinolinecarboxamide in lab experiments is its potent inhibitory activity against a variety of enzymes. This makes it a useful tool for studying the role of these enzymes in various biological processes. However, one limitation is that the compound may have off-target effects on other enzymes or cellular processes, which can complicate data interpretation.

Future Directions

There are many potential future directions for research involving N-(3-fluorophenyl)-4-hydroxy-1-methyl-2-oxo-1,2-dihydro-3-quinolinecarboxamide. One area of interest is the development of more selective inhibitors that target specific enzymes or pathways. Another area of interest is the development of novel drug delivery systems that can improve the pharmacokinetics and bioavailability of the compound. Additionally, further studies are needed to fully understand the potential therapeutic applications of this compound in various disease states.

Synthesis Methods

The synthesis of N-(3-fluorophenyl)-4-hydroxy-1-methyl-2-oxo-1,2-dihydro-3-quinolinecarboxamide involves the reaction of 3-fluoroaniline with ethyl acetoacetate in the presence of a base catalyst to form an intermediate compound. This intermediate is then reacted with isatoic anhydride to yield the final product.

Scientific Research Applications

N-(3-fluorophenyl)-4-hydroxy-1-methyl-2-oxo-1,2-dihydro-3-quinolinecarboxamide has been extensively studied for its potential applications in scientific research. It has been shown to exhibit potent inhibitory activity against a variety of enzymes, including topoisomerase, tyrosine kinase, and carbonic anhydrase. These enzymes play critical roles in many physiological processes, and their inhibition can lead to a variety of therapeutic effects.